Cas no 2137989-52-5 (rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine
• CAS No: 2137989-52-5
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• CID: 6461212
• PubChem ID: 165468459
• Update Time: 2025-05-19

rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine
• EN300-803803
• 2137989-52-5

• Inchi： 1S/C11H14F2N2/c1-11(14)6-15-5-9(11)8-4-7(12)2-3-10(8)13/h2-4,9,15H,5-6,14H2,1H3/t9-,11+/m0/s1
• InChI Key： CJUIBUKMBRNWRS-GXSJLCMTSA-N
• SMILES： FC1C=CC(=CC=1[C@@H]1CNC[C@@]1(C)N)F

Computed Properties

• Exact Mass: 212.11250478g/mol
• Monoisotopic Mass: 212.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine

Comprehensive Overview of rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine (CAS No. 2137989-52-5)

The compound rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine (CAS No. 2137989-52-5) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 2,5-difluorophenyl moiety and the 3-methylpyrrolidin-3-amine core, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the increasing demand for novel neuroactive compounds in treating disorders such as depression, anxiety, and neurodegenerative diseases.

In recent years, the search for pyrrolidine-based therapeutics has surged, driven by their versatility in drug design. The rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine stands out due to its stereochemical complexity, which often influences binding affinity and selectivity toward biological targets. The incorporation of fluorine atoms, as seen in the 2,5-difluorophenyl group, is a common strategy to enhance metabolic stability and bioavailability—a hot topic in modern drug discovery. This aligns with the growing trend of fluorinated drug candidates in the pharmaceutical industry, as evidenced by the rise in related patent filings and publications.

From a synthetic perspective, the preparation of rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine involves multi-step organic transformations, often requiring asymmetric synthesis techniques to achieve the desired stereochemistry. The CAS No. 2137989-52-5 serves as a critical identifier for researchers sourcing this compound for preclinical studies. Given the increasing use of AI-driven drug discovery platforms, such specific identifiers are essential for data mining and machine learning applications, which rely on accurate chemical descriptors to predict bioactivity and optimize lead compounds.

The pharmacological profile of rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine is still under investigation, but preliminary studies suggest its interaction with neurotransmitter receptors, particularly those implicated in mood regulation. This has sparked interest in its potential as a novel antidepressant or anxiolytic agent, addressing the unmet medical needs in mental health therapeutics. With the global focus on CNS drug development, this compound represents a valuable scaffold for further optimization and clinical translation.

In addition to its therapeutic potential, rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine is also a subject of interest in chemical biology and probe development. Researchers utilize such compounds to elucidate biological pathways and validate drug targets, contributing to the broader understanding of disease mechanisms. The combination of its fluorinated aromatic ring and chiral amine functionality makes it a versatile tool for structure-activity relationship (SAR) studies, a cornerstone of modern medicinal chemistry.

As the scientific community continues to explore the applications of rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine, its role in advancing precision medicine and personalized therapeutics cannot be overlooked. The compound's stereochemistry and functional groups offer opportunities for tailored modifications, aligning with the trend toward patient-specific treatment strategies. With ongoing advancements in high-throughput screening and computational modeling, the future of this compound in drug development appears promising.

In summary, rac-(3R,4S)-4-(2,5-difluorophenyl)-3-methylpyrrolidin-3-amine (CAS No. 2137989-52-5) exemplifies the intersection of innovative chemical design and therapeutic potential. Its relevance to CNS disorders, fluorinated drug candidates, and AI-aided discovery positions it as a compound of significant interest in contemporary pharmaceutical research. Further studies will undoubtedly shed light on its full spectrum of applications and mechanistic insights.